molecular formula C14H12FN3O3 B8324007 3-(8-Fluoro-2-methyl-4-oxo-4h-quinazolin-3-yl)-piperidine-2,6-dione

3-(8-Fluoro-2-methyl-4-oxo-4h-quinazolin-3-yl)-piperidine-2,6-dione

Cat. No.: B8324007
M. Wt: 289.26 g/mol
InChI Key: GODPQCBPICYWTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(8-Fluoro-2-methyl-4-oxo-4h-quinazolin-3-yl)-piperidine-2,6-dione is a useful research compound. Its molecular formula is C14H12FN3O3 and its molecular weight is 289.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12FN3O3

Molecular Weight

289.26 g/mol

IUPAC Name

3-(8-fluoro-2-methyl-4-oxoquinazolin-3-yl)piperidine-2,6-dione

InChI

InChI=1S/C14H12FN3O3/c1-7-16-12-8(3-2-4-9(12)15)14(21)18(7)10-5-6-11(19)17-13(10)20/h2-4,10H,5-6H2,1H3,(H,17,19,20)

InChI Key

GODPQCBPICYWTE-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=CC=C2F)C(=O)N1C3CCC(=O)NC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 2-amino-3-fluorobenzoic acid (3.0 g, 19 mmol) and imidazole (1.6 g, 23 mmol) in acetonitrile (30 mL), was added acetyl chloride (1.7 mL, 23 mmol) at room temperature. The mixture was stirred at room temperature overnight. To the mixture, was added 3-amino-piperidine-2,6-dione hydrogen chloride (3.2 g, 19 mmol), imidazole (2.9 g, 43 mmol) and triphenyl phosphite (6.1 mL, 23 mmol) and heated to reflux for 22 hours. To the mixture, was added water (60 mL). The suspension was filtered and washed with water (2×50 mL), ethyl acetate (2×50 mL), and water (50 mL) to give a white solid, which was purified with preparative HPLC (C18 20/80 CH3CN/H2O) to give a white solid. The white solid in DMSO (20 mL) was heated at 60° C. for 30 minutes. To the solution, was added water (10 mL). The suspension was cooled to room temperature. The suspension was filtered and washed with DMSO (4 mL) and water (20 mL) to give 3-(8-fluoro-2-methyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione as a white solid (3.11 g, 67% yield): HPLC: Waters Symmetry C18, 5 μm, 3.9×150 mm, 1 mL/min, 240 nm, 20/80 CH3CN/0.1% H3PO4, 4.7 min (99.7%); mp: 305° C. (decomp); 1H NMR (DMSO-d6) δ 2.16-2.23 (m, 1H, CHH), 2.43-2.76 (m, 5H, CH3, 2CHH), 2.79-2.92 (m, 1H, CHH), 5.32 (dd, J=6, 11 Hz, 1H, NCH), 7.46-7.53 (m, 1H, Ar), 7.67-7.73 (m, 1H, Ar), 7.84-7.94 (m, 1H, Ar), 11.06 (s, 1H, NH); 13C NMR (DMSO-d6) δ 20.80, 23.67, 30.58, 56.71, 120.04 (d, JC-F=19 Hz), 121.71 (d, JC-F=4 Hz), 122.31, 126.91 (d, JC-F=8 Hz), 136.04 (d, JC-F=12 Hz), 155.93 (d, JC-F=254 Hz), 155.93, 159.62 (d, JC-F=3 Hz), 169.32, 172.57; LCMS: MH=290; Anal Calcd for C14H12N3O3F: C, 58.13; H, 4.18; N, 14.53; F, 6.57. Found: C, 57.87; H, 3.94; N, 14.35; F, 6.91.
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
1.6 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
1.7 mL
Type
reactant
Reaction Step Three
Quantity
19 mmol
Type
reactant
Reaction Step Four
Quantity
2.9 g
Type
reactant
Reaction Step Four
Quantity
6.1 mL
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Six

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